Cas no 1513227-58-1 (Methyl 4-amino-6-tert-butylpyrimidine-2-carboxylate)

• Product Name: Methyl 4-amino-6-tert-butylpyrimidine-2-carboxylate
• CAS No: 1513227-58-1
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• MDL: MFCD21742115
• CID: 4603222
• PubChem ID: 66286554
• Update Time: 2025-05-20

Methyl 4-amino-6-tert-butylpyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-6-tert-butylpyrimidine-2-carboxylate
• Z2753047668
• Methyl 4-amino-6-tert-butylpyrimidine-2-carboxylate

• MDL： MFCD21742115
• Inchi： 1S/C10H15N3O2/c1-10(2,3)6-5-7(11)13-8(12-6)9(14)15-4/h5H,1-4H3,(H2,11,12,13)
• InChI Key： BJXVDLJSZUYLDQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=NC(=CC(C(C)(C)C)=N1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 1.7
• Topological Polar Surface Area: 78.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Methyl 4-amino-6-tert-butylpyrimidine-2-carboxylate

Methyl 4-amino-6-tert-butylpyrimidine-2-carboxylate (CAS No. 1513227-58-1): A Comprehensive Overview

Methyl 4-amino-6-tert-butylpyrimidine-2-carboxylate, identified by its CAS number 1513227-58-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its versatile applications in drug development, particularly in the synthesis of novel therapeutic agents targeting various biological pathways. The structural features of this pyrimidine derivative, including its amino and tert-butyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable building block for medicinal chemists.

The< strong>4-amino group in the molecular structure of Methyl 4-amino-6-tert-butylpyrimidine-2-carboxylate plays a crucial role in its biological activity. This amino moiety can participate in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity and selectivity. Additionally, the presence of the< strong>6-tert-butyl group provides steric hindrance, which can modulate the compound's interaction with enzymes and receptors. These structural attributes make it an attractive candidate for further derivatization and optimization in drug discovery programs.

In recent years, there has been a growing interest in developing small-molecule inhibitors for kinases and other enzyme targets relevant to cancer therapy. Pyrimidine derivatives have emerged as a prominent class of compounds in this area due to their ability to mimic natural nucleobases and interact with enzyme active sites. Methyl 4-amino-6-tert-butylpyrimidine-2-carboxylate, with its optimized substitution pattern, has shown promise in preclinical studies as a scaffold for kinase inhibitors. Its ability to selectively inhibit aberrantly activated kinases has made it a focus of research for potential therapeutic applications.

The< strong>2-carboxylate group in the compound's name is another key feature that contributes to its reactivity and functionality. This carboxylate moiety can undergo various chemical transformations, such as esterification, amidation, or coupling reactions, allowing for the synthesis of more complex derivatives. These modifications can fine-tune the pharmacokinetic properties of the compound, including solubility, stability, and metabolic clearance. Such flexibility is essential for developing drug candidates that meet stringent pharmacological requirements.

Advances in computational chemistry and molecular modeling have further enhanced the utility of Methyl 4-amino-6-tert-butylpyrimidine-2-carboxylate in drug design. High-throughput virtual screening (HTVS) and structure-based drug design (SBDD) approaches have been employed to identify novel analogs with improved potency and selectivity. These computational methods leverage the known binding modes of kinase inhibitors to predict the interactions of this compound with potential targets. Such strategies have accelerated the discovery process and led to the identification of promising candidates for further experimental validation.

The synthesis of Methyl 4-amino-6-tert-butylpyrimidine-2-carboxylate involves multi-step organic reactions that highlight its synthetic versatility. The introduction of the amino group at position 4 and the tert-butyl group at position 6 requires precise control over reaction conditions to ensure high yield and purity. Recent methodologies have focused on optimizing these synthetic routes using greener solvents and catalytic systems, aligning with sustainable chemistry principles. These advancements not only improve efficiency but also minimize environmental impact, making the compound more viable for large-scale production.

In conclusion, Methyl 4-amino-6-tert-butylpyrimidine-2-carboxylate (CAS No. 1513227-58-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable it to serve as a versatile scaffold for designing novel therapeutic agents targeting various diseases. The ongoing research into this compound underscores its importance in advancing drug discovery efforts and highlights its role as a key intermediate in bioorganic synthesis.